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Compound of Interest

Compound Name: 5-(4-Fluorophenoxy)valeric Acid

CAS No.: 347867-75-8

Cat. No.: B1322480

Get Quote

Executive Safety Summary
Compound: 5-(4-Fluorophenoxy)valeric Acid CAS: 347867-75-8 Physical State: Solid (White

to light yellow powder/crystal) Primary Hazard Class: Irritant (Skin/Eye/Respiratory) - GHS

Category 2/3

Senior Scientist Insight: While the presence of a fluorine atom often triggers alarm regarding

Hydrofluoric Acid (HF) formation, it is critical to distinguish the chemical environment here. In

this molecule, the fluorine is attached to an aromatic ring (aryl fluoride). The C-F bond on the

benzene ring is exceptionally strong and chemically inert under standard laboratory conditions.

Therefore, the risk of spontaneous HF liberation is negligible. The primary safety vector is the

carboxylic acid moiety, which dictates the need for acid-resistant PPE and dust control.

Risk Assessment & PPE Matrix
The following selection logic is based on the Structure-Activity Relationship (SAR) of fluorinated

carboxylic acids.
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Hazard Profile
Inhalation: High risk during weighing (dust generation). Irritation to mucous membranes.

Skin Contact: Moderate risk. Acidic nature causes contact dermatitis; lipophilic "valeric" chain

aids skin absorption.

Eye Contact: High risk.[1][2] Crystalline solids can cause mechanical abrasion + acidic

chemical burns.

PPE Selection Matrix
Protection Zone Recommended Equipment

Technical Justification
(The "Why")

Hand Protection
Nitrile Gloves (Min.[3][4]

thickness 0.11 mm)

Nitrile provides excellent

resistance to organic acids.

Latex is permeable to many

organic lipophiles and should

be avoided.

Eye Protection
Safety Glasses (Side shields)

or Goggles

Glasses are sufficient for

standard handling. Switch to

unvented goggles if handling

fine powder outside a hood to

prevent dust migration behind

lenses.

Respiratory
Fume Hood (Face velocity: 80-

100 fpm)

The primary engineering

control. If a hood is unavailable

(not recommended), an N95

particulate respirator is the

absolute minimum backup.

Body Defense
Lab Coat (Poly/Cotton or

Tyvek)

Standard protection against

solid particulates. Ensure wrist

cuffs are tight to prevent

powder migration up the

sleeve.
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Operational Protocol: Step-by-Step
This protocol utilizes a self-validating workflow to ensure containment.

Phase A: Pre-Operational Check
Glove Inspection: Inflate nitrile gloves with air to check for micro-perforations before donning.

Static Neutralization: Fluorinated organic solids are often static-prone. Have an ionizing fan

or anti-static gun ready near the balance. Why: Static charge causes powder to "jump,"

leading to invisible contamination of the balance area.

Phase B: Weighing & Transfer (Critical Step)
Containment: Place the analytical balance inside the fume hood. If vibration is an issue, use

a powder containment enclosure.

Transfer: Use a disposable anti-static weighing boat.

The "Wet-Wipe" Validation:

Procedure: After weighing, wipe the immediate area with a wet Kimwipe.

Validation: Check the wipe under UV light (if applicable for impurities) or simply visually

against a dark background. This confirms containment effectiveness immediately.

Phase C: Solubilization & Reaction
Solvent Choice: When dissolving in organic solvents (e.g., DMSO, Methanol), the

permeation rate of your gloves changes.

Alert: If using Dichloromethane (DCM), standard nitrile gloves offer <5 minutes of

protection. Double-glove or use Silver Shield® liners.

Acidification: If the protocol involves strong acid catalysis, escalate PPE to include a face

shield to protect against exothermic splashing.

Disposal & Emergency Logistics
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Waste Segregation
Solid Waste: Dispose of contaminated weighing boats and paper in "Solid Hazardous Waste"

(labeled: Organic Acid / Fluorinated).

Liquid Waste: Collect in "Organic Solvent Waste."

Crucial:Do NOT mix with strong bases (e.g., Sodium Hydroxide waste) without

neutralization, as this generates heat.

Prohibition:[5][6] Never dispose of down the drain. The fluorinated ring is persistent in

aquatic environments.

Emergency Response[7]
Eye Contact: Flush for 15 minutes. The fluorine bond is stable, so calcium gluconate (HF

antidote) is not typically required unless the molecule was subjected to combustion or

extreme reducing conditions.

Spill (Solid): Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then

scoop into a bag.

Workflow Visualization
The following diagram illustrates the decision logic for PPE escalation based on the state of the

chemical.
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START: Handling 5-(4-Fluorophenoxy)valeric Acid

Check Physical State

Solid / Powder

 Dry

In Solution

 Dissolved

Weighing Procedure

Risk: Static & Dust PPE: Nitrile Gloves + 
Safety Glasses + Fume Hood

Solvent Type?

Standard (MeOH, DMSO) Aggressive (DCM, THF)

PPE: Standard Nitrile PPE: Double Glove / 
Laminate Liners

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state and carrier solvent

compatibility.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1322480/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-5-4-fluorophenoxy-valeric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press. Retrieved from [Link]

PubChem. (n.d.). Compound Summary: 5-(4-Fluorophenoxy)valeric acid.[1][7] National

Library of Medicine. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective

Equipment (PPE) Standards.[3][8] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1322480?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

